Binding Affinity vs DMHBI+
DMHBO+ exhibits a 5.4-fold higher binding affinity for the Chili aptamer compared to its closest structural analog DMHBI+ [1]. Crystal structure analysis reveals that oxidative functionalization at the C2 position of the imidazolone ring in DMHBO+ enables additional stabilizing contacts within the aptamer binding pocket that are absent in DMHBI+ [2].
| Evidence Dimension | Binding affinity (dissociation constant, KD) |
|---|---|
| Target Compound Data | KD = 12 nM |
| Comparator Or Baseline | DMHBI+: KD = 65 nM |
| Quantified Difference | 5.4-fold improvement in binding affinity |
| Conditions | In vitro binding assay; Chili RNA aptamer (52 nt); solution conditions as reported in Steinmetzger et al. 2019 and Mieczkowski et al. 2021 |
Why This Matters
Lower KD translates directly to more stable fluorogen-aptamer complexes, reduced ligand concentration requirements in cellular imaging, and higher signal-to-noise ratios in wash-free imaging applications.
- [1] Mieczkowski, M., Steinmetzger, C., Bessi, I., Lenz, A. K., Schmiedel, A., Holzapfel, M., Lambert, C., Pena, V., & Höbartner, C. (2021). Large Stokes shift fluorescence activation in an RNA aptamer by intermolecular proton transfer to guanine. Nature Communications, 12, 3549. View Source
- [2] PDB entry 7OA3: Crystal structure of Chili RNA aptamer in complex with DMHBO+ (Iridium hexammine co-crystallized form). View Source
